3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide

• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 3-[[2-(2,5-dimethylphenoxy)acetyl]amino]-N-(1,3-dioxoisoindol-2-yl)benzamide
• InChI: InChI=1S/C25H21N3O5/c1-15-10-11-16(2)21(12-15)33-14-22(29)26-18-7-5-6-17(13-18)23(30)27-28-24(31)19-8-3-4-9-20(19)25(28)32/h3-13H,14H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key: YNKQFMJDLDTFMB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC(=C2)C(=O)NN3C(=O)C4=CC=CC=C4C3=O

Description

The compound 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide, also known as compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery.

Mechanism of Action

The mechanism of action of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X involves its ability to inhibit the activity of certain enzymes, such as topoisomerase II and histone deacetylase. This inhibition leads to the induction of apoptosis in cancer cells and the inhibition of amyloid-beta peptide aggregation in neurodegenerative diseases.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit significant biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of amyloid-beta peptide aggregation in neurodegenerative diseases, and the inhibition of certain enzymes, such as topoisomerase II and histone deacetylase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X in lab experiments is its ability to exhibit significant anticancer activity. However, one of the limitations of using 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X, including the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of other diseases, and the exploration of its mechanism of action in greater detail. Additionally, further studies are needed to determine the optimal dosage and administration of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X for its potential use in drug discovery.
Conclusion:
In conclusion, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X is a synthetic 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. Its ability to exhibit significant anticancer activity and inhibit amyloid-beta peptide aggregation in neurodegenerative diseases make it a promising candidate for further study. However, its potential toxicity and the need for further investigation into its mechanism of action highlight the importance of continued research in this area.

Synthesis Methods

The synthesis of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X involves the reaction between 2,5-dimethylphenol and 2-chloroacetyl chloride to form 2,5-dimethylphenyl 2-chloroacetate. This intermediate is then reacted with 4-aminobenzoic acid to form 3-{[(2,5-dimethylphenoxy)acetyl]amino}-4-carboxybenzoic acid. The final step involves the reaction between the carboxylic acid and 1,3-dioxo-1,3-dihydro-2H-isoindole-2-carbonyl chloride to form 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in the field of drug discovery. It has been shown to exhibit significant anticancer activity, with studies demonstrating its ability to induce apoptosis in cancer cells. In addition, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide X has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, due to its ability to inhibit the aggregation of amyloid-beta peptides.